Cas no 139008-21-2 (Benzaldehyde, 4-fluoro-2-methoxy-5-methyl-)

• Product Name: Benzaldehyde, 4-fluoro-2-methoxy-5-methyl-
• CAS No: 139008-21-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 1258717
• PubChem ID: 54566251
• Update Time: 2025-07-02

Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-fluoro-2-methoxy-5-methyl-
• MFCD31579900
• SCHEMBL16105501
• 139008-21-2
• CS-0194243
• 4-fluoro-2-methoxy-5-methylbenzaldehyde

• Inchi： 1S/C9H9FO2/c1-6-3-7(5-11)9(12-2)4-8(6)10/h3-5H,1-2H3
• InChI Key： ZUALERHBOURZFF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)C=C1C)OC

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzaldehyde, 4-fluoro-2-methoxy-5-methyl-

Comprehensive Analysis of Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- (CAS No. 139008-21-2)

Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- (CAS No. 139008-21-2) is a fluorinated aromatic aldehyde with a unique molecular structure, combining a methoxy and methyl substituent on the benzene ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its 4-fluoro substitution enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

The growing interest in fluorinated compounds like Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- aligns with trends in sustainable chemistry and green synthesis. With the rise of AI-driven drug design and computational chemistry, this compound's properties are being modeled to predict its interactions in biological systems. Questions such as "How does fluorination affect aromatic aldehydes?" or "What are the synthetic routes for 4-fluoro-2-methoxy-5-methylbenzaldehyde?" are frequently searched, reflecting its relevance in modern organic chemistry.

From an industrial perspective, CAS No. 139008-21-2 is often discussed in the context of high-value fine chemicals. Its stability under various conditions makes it suitable for scalable production. Recent studies highlight its role in creating flavor and fragrance derivatives, where subtle structural modifications yield distinct olfactory profiles. The compound's methoxy group also contributes to its solubility, a critical factor in formulation science.

Environmental and regulatory considerations are another hot topic. While Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- is not classified as hazardous, its lifecycle assessment is part of broader discussions on green chemistry metrics. Researchers are optimizing its synthesis to minimize waste, aligning with principles like atom economy and catalytic efficiency. These efforts address search queries such as "eco-friendly synthesis of fluorinated benzaldehydes."

In summary, Benzaldehyde, 4-fluoro-2-methoxy-5-methyl- exemplifies the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to specialty chemicals—underscore its importance in contemporary science. As demand for tailor-made molecules grows, this compound will likely remain a focal point in both academic and industrial research.